Cas no 1242339-48-5 (3,6-Dibromo-1,8-naphthyridine-2,7-diamine)

3,6-Dibromo-1,8-naphthyridine-2,7-diamine is a brominated naphthyridine derivative characterized by its diamine and dibromo functional groups. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of heterocyclic compounds and coordination chemistry. Its rigid naphthyridine core and electron-rich amine groups make it suitable for constructing ligands with potential applications in catalysis or metal-organic frameworks (MOFs). The bromine substituents enhance reactivity for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. Its structural features also suggest utility in materials science, including the design of optoelectronic or pharmaceutical compounds. Careful handling is advised due to potential sensitivity to light or moisture.

3,6-Dibromo-1,8-naphthyridine-2,7-diamine structure

1242339-48-5 structure

Product Name:3,6-Dibromo-1,8-naphthyridine-2,7-diamine

CAS No:1242339-48-5

MF:C₈H₆Br₂N₄

MW:317.968039035797

CID:5739294

PubChem ID:49849944

Update Time:2025-06-09

3,6-Dibromo-1,8-naphthyridine-2,7-diamine Chemical and Physical Properties

Names and Identifiers

- 1242339-48-5
- 3,6-Dibromo-1,8-naphthyridine-2,7-diamine
- SCHEMBL20743143
- 3,6-Dibromo-[1,8]naphthyridine-2,7-diamine
- 1,8-Naphthyridine-2,7-diamine, 3,6-dibromo-
- MDL： MFCD16556222
- Inchi： 1S/C8H6Br2N4/c9-4-1-3-2-5(10)7(12)14-8(3)13-6(4)11/h1-2H,(H4,11,12,13,14)
- InChI Key： MSDDRUKRJRKVRQ-UHFFFAOYSA-N
- SMILES： BrC1=C(N)N=C2C(C=C(C(N)=N2)Br)=C1

Computed Properties

Exact Mass: 317.89387g/mol
Monoisotopic Mass: 315.89592g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 77.8Å²

Experimental Properties

Density: 2.164±0.06 g/cm3(Predicted)
Boiling Point: 415.0±40.0 °C(Predicted)
pka: 4.03±0.30(Predicted)

3,6-Dibromo-1,8-naphthyridine-2,7-diamine Pricemore >>

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Chemenu	CM237201-1g	3,6-Dibromo-1,8-naphthyridine-2,7-diamine	1242339-48-5	97%	1g	$376	2021-08-04
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